Cas no 2228096-07-7 (3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228096-07-7
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 6596032
• PubChem ID: 165621967
• Update Time: 2025-06-08

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid
• 2228096-07-7
• 3-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid
• EN300-1898937

• Inchi： 1S/C13H23NO6/c1-11(2,3)20-10(17)14-13(5-6-19-8-13)7-12(4,18)9(15)16/h18H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： HKHOWTHZYHWGOK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(C(=O)O)(C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228096-07-7): An Overview

3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228096-07-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a tert-butoxycarbonyl (Boc) protected amino group and a hydroxyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid is characterized by its unique combination of functional groups, which include an amino group protected by a tert-butoxycarbonyl (Boc) moiety, a hydroxyl group, and a methyl group. These functional groups confer specific chemical properties that are crucial for its applications in drug discovery and development. The Boc protecting group is particularly important as it can be selectively removed under mild acidic conditions, allowing for the controlled release of the free amine in subsequent synthetic steps.

Recent studies have highlighted the potential of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an essential building block in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors are gaining increasing attention due to their potential in treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid to develop novel anti-inflammatory agents. The compound's ability to modulate specific signaling pathways involved in inflammation makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The study reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

The versatility of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceutical research due to their ability to interact selectively with biological targets, leading to improved drug efficacy and reduced side effects. A recent publication in Organic Letters described the use of this compound in the enantioselective synthesis of chiral amino acids, which are crucial components of many biologically active molecules.

The stability and reactivity of 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid have been extensively studied to optimize its use in various synthetic protocols. Researchers at Harvard University reported that the compound exhibits excellent stability under standard laboratory conditions and can be stored for extended periods without significant degradation. However, it is important to note that the Boc protecting group can be selectively removed using trifluoroacetic acid (TFA), providing access to the free amine for further functionalization.

In addition to its applications in drug discovery, 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid has also been investigated for its potential use in materials science. A study published in Advanced Materials explored the use of this compound as a monomer for the synthesis of biodegradable polymers with tunable properties. The resulting polymers exhibited excellent biocompatibility and degradation profiles, making them suitable for applications such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228096-07-7) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and sustainable chemistry. Its unique combination of functional groups and chemical properties make it an essential building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.